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Compound of Interest

Compound Name: Flunixin Meglumine

Cat. No.: B1672894 Get Quote

Introduction

Flunixin meglumine, a non-steroidal anti-inflammatory drug (NSAID), is utilized in veterinary

medicine to alleviate inflammation and pyrexia in cattle.[1] Its presence in milk is regulated to

ensure consumer safety, with maximum residue limits (MRLs) established by various regulatory

bodies.[2] Accurate and reliable analytical methods are crucial for monitoring flunixin and its

primary metabolite, 5-hydroxyflunixin, in milk.[3][4] Effective sample preparation is a critical

prerequisite for achieving sensitive and accurate quantification of these residues.

This document provides detailed application notes and protocols for two common and effective

sample preparation techniques for the analysis of flunixin meglumine and its metabolite in

milk: Solid-Phase Extraction (SPE) and a modified QuEChERS (Quick, Easy, Cheap, Effective,

Rugged, and Safe) method. These protocols are intended for researchers, scientists, and drug

development professionals involved in veterinary drug residue analysis.

Data Presentation: Performance of Sample
Preparation Techniques
The following table summarizes the quantitative performance data for the described sample

preparation methods, allowing for a direct comparison of their efficacy.
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Method Analyte
Recovery
(%)

Relative
Standard
Deviation
(RSD) (%)

Limit of
Detection
(LOD)
(µg/kg)

Limit of
Quantific
ation
(LOQ)
(µg/kg)

Referenc
e

QuEChER

S Method 1
Flunixin 110 - 115 2.2 - 5.4 4 15 [2]

5-

hydroxyflun

ixin

94.0 - 108 3.1 - 9.3 5 15 [2]

QuEChER

S Method 2
Flunixin 97.2 - 99.6 2.2 - 3.9 2 5 [2]

5-

hydroxyflun

ixin

84.6 - 101 0.7 - 8.4 3 9 [2]

SPE

Method
Flunixin

Not

Specified

Not

Specified
1 2 [5]

5-

hydroxyflun

ixin

Not

Specified

Not

Specified
1 2 [5]

Experimental Protocols
Modified QuEChERS Protocol
This protocol is based on a comparative study of two QuEChERS-based methods for the

determination of flunixin and 5-hydroxyflunixin in milk.[2] Method 2 is presented here as it

demonstrated a lower limit of detection.

Materials:

Milk sample

50 mL centrifuge tubes
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15 mL centrifuge tubes

EDTA solution

Acetonitrile (ACN) with 0.1% formic acid

Dichloromethane

C18 sorbent

Centrifuge capable of 4,500 x g and cooling to 4°C

Mechanical shaker

Procedure:

Sample Preparation: Weigh 2 g of milk sample into a 50 mL centrifuge tube.

Chelation: Add 100 µL of EDTA solution to the milk sample.

Initial Shaking: Shake the mixture for 3 minutes.

Extraction Solvent Addition: Add 8.5 mL of acetonitrile containing 0.1% formic acid and 1.5

mL of dichloromethane.

Extraction: Shake the mixture vigorously for 15 minutes.

First Centrifugation: Centrifuge the tube at 4,500 x g for 10 minutes at 4°C.

Supernatant Transfer: Decant the supernatant into a 15 mL centrifuge tube containing 150

mg of C18 sorbent.

Dispersive SPE Cleanup: Shake the mixture for 10 minutes.

Second Centrifugation: Centrifuge at 4,500 x g for 10 minutes at 4°C.

Final Extract: The resulting supernatant is ready for analysis by LC-MS/MS.
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Solid-Phase Extraction (SPE) Protocol
This protocol is adapted from a method used for the quantification of flunixin and 5-

hydroxyflunixin in plasma and milk.[5]

Materials:

Milk sample

0.5% citric acid in acetonitrile

Solid-Phase Extraction (SPE) cartridges (specific type not detailed in the source, but C18 is

common for this application)

Sonicator

Centrifuge capable of 3,500 x g

Procedure:

Sample Preparation: Thaw the frozen milk sample.

Protein Precipitation & Extraction: Combine 0.3 mL of milk with 0.9 mL of 0.5% citric acid in

acetonitrile.

Sonication: Mix the sample in a sonicator for 5 minutes to ensure thorough extraction and

protein precipitation.

Centrifugation: Centrifuge the sample for 10 minutes at 3,500 x g.

SPE Loading: Load the resulting supernatant onto a pre-conditioned SPE cartridge.

Washing (General Step): Wash the cartridge with a weak solvent to remove interferences

(specific wash solvent not detailed in the source).

Elution (General Step): Elute the analytes of interest with a stronger solvent (specific elution

solvent not detailed in the source).
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Evaporation and Reconstitution (General Step): Evaporate the eluate to dryness and

reconstitute in a suitable solvent for LC-MS/MS analysis.

Visualizations
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Caption: Workflow of the modified QuEChERS protocol for flunixin analysis in milk.
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Protein Precipitation & Extraction
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Caption: General workflow of the Solid-Phase Extraction (SPE) protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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